6-Methylcryptotanshinone
Overview
Description
6-Methylcryptotanshinone is a natural product found in Salvia aegyptiaca and Salvia spinosa with data available.
Scientific Research Applications
Isolation and Characterization
- Isolation from Salvia aegyptiaca : 6-Methylcryptotanshinone has been isolated from the plant Salvia aegyptiaca, characterized mainly by spectroscopic means, and identified alongside other novel diterpenoids and known compounds (Al Yousuf et al., 2002).
Anti-inflammatory Effects
- Inhibition of Inflammatory Pathways : Neocryptotanshinone, a related compound, exhibits anti-inflammatory effects by suppressing NF-κB and iNOS signaling pathways in mouse macrophage cells, indicating potential anti-inflammatory applications for similar compounds (Wu et al., 2015).
Cancer Treatment Potential
- Effects on Melanoma Cell Lines : Cryptotanshinone, a major active component of Salvia miltiorrhiza and closely related to this compound, has been shown to inhibit cell proliferation and induce diverse effects on cell cycle events in melanoma cell lines (Chen et al., 2011).
Metabolic Engineering for Increased Production
- Enhancement in Salvia miltiorrhiza : The overexpression of a tanshinone biosynthesis gene in transgenic Salvia miltiorrhiza hairy roots significantly increased the tanshinone yield, suggesting a method for increasing the content of tanshinones like this compound (Wei et al., 2019).
Cardiovascular Applications
- Vasorelaxant Effects : A study on dihydrotanshinone, part of the tanshinone group, highlighted its vasorelaxant effect on rat coronary artery, primarily through the inhibition of Ca²⁺ channels, which may imply similar cardiovascular benefits for this compound (Lam et al., 2008).
Anticancer Activity
- Induction of Apoptosis in Cancer Cells : Isocryptotanshinone, another related compound, has demonstrated anticancer activity, including apoptosis induction and MAPK signaling activation in human breast cancer cells, suggesting similar potential for this compound (Zhang et al., 2015).
properties
Molecular Formula |
C20H22O3 |
|---|---|
Molecular Weight |
310.4 g/mol |
IUPAC Name |
(1R)-1,5,6,6-tetramethyl-2,7,8,9-tetrahydro-1H-naphtho[1,2-g][1]benzofuran-10,11-dione |
InChI |
InChI=1S/C20H22O3/c1-10-8-13-15(12-6-5-7-20(3,4)16(10)12)18(22)17(21)14-11(2)9-23-19(13)14/h8,11H,5-7,9H2,1-4H3/t11-/m0/s1 |
InChI Key |
MXBUDAJPBGIUNL-NSHDSACASA-N |
Isomeric SMILES |
C[C@H]1COC2=C1C(=O)C(=O)C3=C2C=C(C4=C3CCCC4(C)C)C |
SMILES |
CC1COC2=C1C(=O)C(=O)C3=C2C=C(C4=C3CCCC4(C)C)C |
Canonical SMILES |
CC1COC2=C1C(=O)C(=O)C3=C2C=C(C4=C3CCCC4(C)C)C |
synonyms |
14,16-epoxy-6-methyl-5(10),6,8,13-abietatetraene-11,12-dione 6-methylcryptotanshinone |
Origin of Product |
United States |
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